![molecular formula C14H18N4O4 B2562594 1-(3,4-Dimethoxybenzyl)-3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)urea CAS No. 1234895-68-1](/img/structure/B2562594.png)
1-(3,4-Dimethoxybenzyl)-3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-Dimethoxybenzyl)-3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)urea is a compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, and has been investigated for its mechanism of action.
Scientific Research Applications
Background
The compound 1-(3,4-Dimethoxybenzyl)-3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)urea is a subject of interest in the field of scientific research due to its unique structure incorporating a 1,3,4-oxadiazole ring. This structural feature is known for its significance in the development of various therapeutic agents and materials due to its diverse biological and physicochemical properties.
1,3,4-Oxadiazole Derivatives in Medicinal Chemistry
1,3,4-Oxadiazole derivatives exhibit a broad spectrum of bioactivities due to their ability to bind effectively with different enzymes and receptors in biological systems. The peculiar structural feature of the 1,3,4-oxadiazole ring, with its pyridine-like nitrogen atom, facilitates various weak interactions, making these derivatives valuable in medicinal chemistry. Research has shown that compounds containing the 1,3,4-oxadiazole moiety have been extensively used for treating a range of ailments, thereby contributing to their significant development value in the pharmaceutical industry (Verma et al., 2019).
Urea and Urea Derivatives in Drug Design
Urea and its derivatives play a critical role in drug design due to their unique hydrogen bonding capabilities. They are incorporated into small molecules to enhance drug-target interactions, thus modulating the selectivity, stability, toxicity, and pharmacokinetic profile of lead molecules. This has made urea and its derivatives an active topic of research in medicinal chemistry, with numerous studies demonstrating their applicability across a wide range of biological targets (Jagtap et al., 2017).
Significance in New Drug Development
The 1,3,4-oxadiazole core, especially when linked with urea functionalities, is of considerable significance for the development of new drug candidates. These compounds are explored for their efficacious and less toxic medicinal properties in treating various diseases. The combination of 1,3,4-oxadiazole and urea functionalities in a single compound like 1-(3,4-Dimethoxybenzyl)-3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)urea could potentially offer a promising scaffold for developing novel therapeutic agents with improved efficacy and safety profiles (Rana et al., 2020).
properties
IUPAC Name |
1-[(3,4-dimethoxyphenyl)methyl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O4/c1-9-17-13(22-18-9)8-16-14(19)15-7-10-4-5-11(20-2)12(6-10)21-3/h4-6H,7-8H2,1-3H3,(H2,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GANDJIRISYDHCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC(=O)NCC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethoxybenzyl)-3-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.